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Compound of Interest

Compound Name: Carbon diselenide

Cat. No.: B3053059 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Carbon diselenide (CSe₂), a selenium analogue of carbon disulfide, is a linear molecule with

the chemical formula CSe₂. First synthesized in 1936, this yellow-orange, pungent liquid has

garnered interest in various fields, particularly as a precursor in the synthesis of organic

conductors and superconductors. This technical guide provides an in-depth exploration of the

discovery and seminal synthesis of carbon diselenide, alongside a more contemporary

synthetic approach. Detailed experimental protocols, quantitative data, and workflow

visualizations are presented to facilitate a comprehensive understanding for researchers and

professionals in the chemical and pharmaceutical sciences.

Discovery and First Synthesis by Grimm and
Metzger (1936)
Carbon diselenide was first successfully synthesized and characterized by H. G. Grimm and

H. Metzger in 1936. Their pioneering work involved the high-temperature reaction of hydrogen

selenide (H₂Se) with carbon tetrachloride (CCl₄). The synthesis was a significant achievement,

expanding the understanding of selenium chemistry.

Experimental Protocol: Grimm and Metzger Synthesis
The inaugural synthesis of carbon diselenide was carried out by passing a mixture of

hydrogen selenide and carbon tetrachloride vapor through a heated tube. The reaction

proceeds as follows:
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2H₂Se + CCl₄ → CSe₂ + 4HCl

A detailed breakdown of the experimental parameters, as described in their original publication,

is provided below.

Parameter Value

Reactants

Hydrogen Selenide (H₂Se) Gaseous

Carbon Tetrachloride (CCl₄) Vapor

Reaction Conditions

Temperature 500 °C

Catalyst None

Reaction Vessel Hot tube

Carrier Gas Nitrogen stream

Product

Carbon Diselenide (CSe₂) Yellow-orange liquid

Detailed Methodology:

A stream of dry nitrogen gas was saturated with carbon tetrachloride vapor. This gas mixture

was then combined with a stream of hydrogen selenide gas. The combined gaseous reactants

were passed through a glass or porcelain tube heated to 500 °C. The volatile products were

then passed through a condenser to liquefy the carbon diselenide, which was collected as a

crude product. Purification was achieved through distillation.

A Modern Approach: Synthesis from Selenium and
Dichloromethane
A more contemporary and commonly cited method for the synthesis of carbon diselenide
involves the reaction of elemental selenium with dichloromethane (CH₂Cl₂) vapor at elevated
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temperatures.[1] This method avoids the use of the highly toxic and foul-smelling hydrogen

selenide gas.

The balanced chemical equation for this reaction is:

2Se + CH₂Cl₂ → CSe₂ + 2HCl

Experimental Protocol: Modern Synthesis
This synthesis involves passing dichloromethane vapor over heated selenium powder. The key

experimental parameters are summarized below.

Parameter Value

Reactants

Selenium (Se) Powder

Dichloromethane (CH₂Cl₂) Vapor

Reaction Conditions

Temperature 550-600 °C

Reaction Vessel Vycor flask

Carrier Gas Dry Nitrogen

Product

Carbon Diselenide (CSe₂) Yellow-orange oily liquid

Detailed Methodology:

A dry stream of nitrogen gas is passed through a bubbler containing dichloromethane to create

a saturated vapor. This gas mixture is then introduced into a Vycor flask containing selenium

powder, which is heated to between 550 and 600 °C. The crude carbon diselenide product

precipitates in a receiver equipped with a Liebig condenser. For purification, the cooling of the

condenser is stopped, and the liquid is forced with steam into a cooled flask, separated from

the aqueous layer, and dried over calcium chloride. Final purification is achieved by distillation

at 46 °C under a reduced pressure of 50 mm Hg in a fractionating column.[2]
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Experimental Workflows
To visually represent the synthetic processes, the following diagrams illustrate the experimental

workflows for both the historical and modern synthesis of carbon diselenide.
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Reaction Product Collection & Purification

Hydrogen Selenide Gas

Heated Tube (500°C)Carbon Tetrachloride Vapor

Nitrogen Carrier Gas

Condenser Crude CSe₂ Collection Distillation Pure Carbon Diselenide
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First Synthesis of Carbon Diselenide by Grimm and Metzger.

Reactant Preparation

Reaction Product Collection & Purification

Selenium Powder

Heated Vycor Flask (550-600°C)Dichloromethane Vapor

Nitrogen Carrier Gas

Receiver with Condenser Steam Distillation Drying (CaCl₂) Vacuum Distillation Pure Carbon Diselenide
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Modern Synthesis of Carbon Diselenide.

Physicochemical Properties and Characterization
Carbon diselenide is a well-characterized compound. A summary of its key physical properties

is provided in the table below.

Property Value

Molecular Formula CSe₂

Molar Mass 169.93 g/mol

Appearance Yellow-orange oily liquid[1]

Odor Pungent[1]

Density 2.6824 g/cm³ at 20 °C

Melting Point -43.7 °C

Boiling Point 125.5 °C

Solubility in Water Insoluble[1]

Solubility in Organic Solvents Soluble in organic solvents[1]

Characterization of carbon diselenide can be performed using various spectroscopic

techniques:

Infrared (IR) Spectroscopy: The linear structure of CSe₂ gives rise to characteristic

vibrational modes that can be observed by IR spectroscopy.

Raman Spectroscopy: Raman spectroscopy is another valuable tool for probing the

vibrational modes of the CSe₂ molecule.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ⁷⁷Se and ¹³C NMR spectroscopy can be

used to confirm the structure and purity of carbon diselenide.
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Safety Considerations
Carbon diselenide is a toxic compound and should be handled with extreme caution in a well-

ventilated fume hood. It has a high vapor pressure, and inhalation of its vapors should be

avoided. The compound is also reported to have an extremely offensive odor, a factor that led

to the evacuation of a village during its initial synthesis in 1936.[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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